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Compound of Interest

Compound Name: CPI-169 racemate

Cat. No.: B606793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CPI-169 is a highly potent and selective small molecule inhibitor of the histone

methyltransferase EZH2 (Enhancer of Zeste Homolog 2). As a racemate, it represents a critical

tool for preclinical research into the therapeutic potential of EZH2 inhibition in various

malignancies, particularly non-Hodgkin's lymphoma. This document provides a comprehensive

technical overview of the chemical structure, properties, and biological activity of CPI-169
racemate. It includes a summary of key quantitative data, detailed experimental

methodologies, and visual representations of its mechanism of action and experimental

workflows to support further investigation and drug development efforts.

Chemical Structure and Properties
CPI-169 is an indole-based compound that acts as a competitive inhibitor of the S-adenosyl-

methionine (SAM) binding site of EZH2.

Chemical Name: N-[(1,2-dihydro-4-methoxy-6-methyl-2-oxo-3-pyridinyl)methyl]-1-[1-[1-

(ethylsulfonyl)-4-piperidinyl]ethyl]-2-methyl-1H-indole-3-carboxamide[1]

Table 1: Physicochemical Properties of CPI-169 Racemate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b606793?utm_src=pdf-interest
https://www.benchchem.com/product/b606793?utm_src=pdf-body
https://www.benchchem.com/product/b606793?utm_src=pdf-body
https://bellbrooklabs.com/applications/ezh2-assay/
https://www.benchchem.com/product/b606793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1450655-76-1 [1]

Molecular Formula C₂₇H₃₆N₄O₅S [1]

Molecular Weight 528.7 g/mol [1]

Appearance Solid Powder [2]

Purity ≥98% [1]

Solubility

DMF: 25 mg/mLDMSO: 20

mg/mLEthanol: 10

mg/mLDMF:PBS (pH 7.2)

(1:1): 0.5 mg/mL

[1]

Storage Store at -20°C for up to 1 year [2]
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Mechanism of Action
CPI-169 is a potent inhibitor of the catalytic activity of the Polycomb Repressive Complex 2

(PRC2), with high selectivity for its catalytic subunit, EZH2. EZH2 is a histone

methyltransferase responsible for the trimethylation of histone H3 at lysine 27 (H3K27me3), a

key epigenetic modification associated with gene silencing. By inhibiting EZH2, CPI-169 leads
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to a global reduction in H3K27me3 levels, which in turn reactivates the expression of tumor

suppressor genes. This ultimately results in cell cycle arrest and apoptosis in cancer cells.[3]
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Mechanism of Action of CPI-169
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General Synthetic Workflow for Indole-Based EZH2 Inhibitors
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Experimental Workflow for CPI-169 Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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